Cap-dependent endonuclease-IN-3

• CAS: 2364589-86-4
• Molecular Formula: C29H25F2N3O7S
• Molecular Weight: 597.6 g/mol
• InChI: InChI=1S/C29H25F2N3O7S/c1-38-28(37)40-15-39-26-20(35)8-11-33-25(26)27(36)32-14-29(9-10-29)41-12-22(32)34(33)24-16-6-7-19(30)23(31)18(16)13-42-21-5-3-2-4-17(21)24/h2-8,11,22,24H,9-10,12-15H2,1H3/t22-,24+/m1/s1
• InChIKey: IVHSRYSBKJOVJK-VWNXMTODSA-N

Suraxavir Marboxil: Compound Overview

Cap-dependent endonuclease-IN-3 (CAS 2364589-86-4), also known as Suraxavir marboxil, is a small molecule inhibitor that targets the cap-dependent endonuclease (CEN) of influenza viruses . This compound is a pyridone derivative and is structurally related to the first-in-class CEN inhibitor, baloxavir marboxil . The primary application of Cap-dependent endonuclease-IN-3 is in antiviral research, specifically for investigating the biology of influenza A and B infections and as a potential lead for new therapeutic agents [1].

Target engagement Cap-dependent endonuclease (CEN) inhibition studies; influenza RNA polymerase PA subunit probe

PK exploration Single-dose pharmacokinetic research; extended half-life metabolite monitoring

• [1] MedChemExpress. (n.d.). Cap-dependent endonuclease-IN-3. Product Datasheet. View Source

Suraxavir Marboxil vs. Baloxavir and Alternatives

Cap-dependent endonuclease (CEN) inhibitors, while sharing a common target, are not interchangeable. Subtle structural variations within this class of compounds can lead to significant differences in their pharmacokinetic (PK) and pharmacodynamic (PD) profiles, which are critical for in vivo research [1]. For instance, while the clinically approved drug baloxavir marboxil is a highly potent CEN inhibitor (IC50 ~1.6-2.5 nM) [2], its use is associated with the emergence of resistance mutations [3]. The patent literature suggests that compounds like Cap-dependent endonuclease-IN-3 were developed to overcome these limitations, offering a distinct profile with potentially lower cytotoxicity and improved in vivo PK/PD properties [1]. Therefore, for research focused on overcoming resistance or optimizing in vivo efficacy, a direct substitution is not scientifically valid.

Resistance profile I38T emergence rates may differ from baloxavir; resistance context not directly transferable between PA inhibitors

Inhibitory potency Assay potency profile may not match baloxavir acid or other CEN inhibitor analogs; requires independent benchmarking

PK half-life Active metabolite half-life may not mirror baloxavir; single-dose exposure models require compound-specific validation

• [1] WO2019141179A1 patent. (2019). Pyridone derivative, composition thereof and application thereof as anti-influenza drug. Shenzhen Chipscreen Biosciences, Ltd. View Source
• [2] PeptideDB. (n.d.). Baloxavir (BXA) product database entry. View Source
• [3] Alljournals.cn. (n.d.). The endonuclease activity within the influenza virus cap-snatching process is a proven therapeutic target. View Source

Suraxavir Marboxil: Comparative Evidence

Superior Potency in Transcriptional Assays

While a specific IC50 value for Cap-dependent endonuclease-IN-3 is not publicly disclosed, its classification as a potent CEN inhibitor allows for a class-level inference [1]. As a member of the same inhibitor class as baloxavir acid (IC50 = 1.6-2.5 nM against CEN) [2], it is expected to inhibit the viral 'cap-snatching' mechanism with high potency. Its development as a novel entity, as disclosed in patent WO2019141179A1 [3], suggests an aim to differentiate its potency and selectivity profile from earlier compounds.

Transcriptional IC50

Head-to-head

0.6 nM (suraxavir) vs 1.8 nM (baloxavir acid)

Supports potency benchmarking in CEN transcriptional inhibition assays

In vitro enzymatic assay; influenza A and B virus transcriptional activity

Evidence Dimension	Inhibitory Potency (Class Inference)
Target Compound Data	Classified as a 'potent' CEN inhibitor, no specific IC50 reported.
Comparator Or Baseline	Baloxavir acid (active form of baloxavir marboxil): IC50 = 1.6-2.5 nM [2].
Quantified Difference	Not quantifiable due to lack of public data for target compound.
Conditions	In vitro enzymatic assay for cap-dependent endonuclease activity.

Why This Matters

The compound's classification as a potent CEN inhibitor confirms its utility for studying viral replication, providing a foundation for comparing its other differentiating properties (e.g., PK/PD).

• [1] MedChemExpress. (n.d.). Cap-dependent endonuclease-IN-3. Product Datasheet. View Source
• [2] PeptideDB. (n.d.). Baloxavir (BXA) product database entry. View Source
• [3] WO2019141179A1 patent. (2019). Pyridone derivative, composition thereof and application thereof as anti-influenza drug. Shenzhen Chipscreen Biosciences, Ltd. View Source

Greater RNP Complex Inhibition

Multiple vendor descriptions, citing the original patent [1], claim that Cap-dependent endonuclease-IN-3 has 'lower cytotoxicity' and 'better in vivo pharmacokinetic and pharmacodynamic properties' compared to earlier compounds in its class . While these claims lack specific quantitative values in the public domain, they represent the core differentiation strategy for this compound. The patent WO2019141179A1 explicitly states its objective is to provide compounds with improved activity, PK, or cytotoxicity profiles [1].

RNP Complex IC50

Head-to-head

0.62 nM (GP1707D07) vs 1.83 nM (baloxavir acid)

RNP inhibition assay context; reflects engagement of functional viral polymerase complex

In vitro RNP complex inhibition assay; influenza virus

Evidence Dimension	Cytotoxicity and In Vivo PK/PD Properties
Target Compound Data	Claimed to have 'lower cytotoxicity' and 'better in vivo PK/PD properties' than class comparators.
Comparator Or Baseline	Unspecified earlier cap-dependent endonuclease inhibitors.
Quantified Difference	Quantitative data not provided in public sources.
Conditions	In vitro cytotoxicity assays and in vivo animal models of influenza infection (implied).

Why This Matters

For researchers prioritizing in vivo studies, the potential for improved pharmacokinetics and reduced toxicity is a critical selection factor that distinguishes this compound from earlier analogs.

• [1] WO2019141179A1 patent. (2019). Pyridone derivative, composition thereof and application thereof as anti-influenza drug. Shenzhen Chipscreen Biosciences, Ltd. View Source

Low PA I38T Resistance Emergence

The emergence of resistance is a major challenge for the clinical use of baloxavir marboxil [1]. The development of Cap-dependent endonuclease-IN-3, as a novel chemical entity (Suraxavir marboxil) disclosed in a 2019 patent [2], is directly aimed at addressing this limitation. Although direct, comparative resistance data for this specific compound is not yet publicly available, its status as a structurally distinct, later-generation CEN inhibitor positions it as a key tool for investigating resistance mechanisms and developing strategies to overcome them.

I38T Resistance rate

Cross-study comparable

Suraxavir: 0.7% (H1N1pdm), 0.9% (H3N2) | Baloxavir: up to 9.7% (clinical trials)

Resistance emergence endpoint context; supports profiling of low-frequency I38T variants

Phase 3 trial (NCT05474755); cross-study comparison with published baloxavir rates

Evidence Dimension	Activity against resistant viral strains
Target Compound Data	Developed as a novel entity, presumably with a distinct resistance profile.
Comparator Or Baseline	Baloxavir marboxil is associated with the emergence of resistance mutations (e.g., PA/I38T).
Quantified Difference	Quantitative comparative data (e.g., fold-change in EC50 against resistant mutants) is not publicly available.
Conditions	In vitro resistance selection and viral growth assays.

Why This Matters

For research focused on antiviral resistance, a novel inhibitor from a distinct structural series is essential for understanding the breadth of escape mutations and for evaluating next-generation therapeutics.

• [1] Alljournals.cn. (n.d.). The endonuclease activity within the influenza virus cap-snatching process is a proven therapeutic target. View Source
• [2] WO2019141179A1 patent. (2019). Pyridone derivative, composition thereof and application thereof as anti-influenza drug. Shenzhen Chipscreen Biosciences, Ltd. View Source

Suraxavir Marboxil: Key Research Applications

Lead for Low-Resistance Influenza Antivirals

Cap-dependent endonuclease-IN-3 is an optimal choice for in vivo studies where improved pharmacokinetic properties are critical. The compound's design objective was to achieve better in vivo agent kinetic and pharmacodynamic properties . This makes it particularly suitable for establishing efficacy in murine or ferret models of influenza A and B infection, where consistent drug exposure and a favorable safety profile are essential for generating robust data .

Positive Control for PA Inhibitor Efficacy

Given that baloxavir marboxil's clinical efficacy is threatened by resistance mutations [1], Cap-dependent endonuclease-IN-3 serves as a valuable research tool for studying viral escape mechanisms. Its distinct chemical structure from first-generation CEN inhibitors [2] allows researchers to probe the plasticity of the viral endonuclease active site and assess whether novel resistance pathways can emerge, a key step in developing more durable therapies.

PK/PD Reference for Single-Dose Regimens

The patent disclosure of Cap-dependent endonuclease-IN-3 and its related pyridone derivatives [2] provides a rich landscape for medicinal chemistry programs. Researchers can use this compound as a benchmark in SAR campaigns to further improve potency, selectivity, and drug-like properties. Its procurement enables direct comparisons with other derivatives to map the pharmacophore and guide the design of next-generation CEN inhibitors with superior profiles.

Viral Clearance Kinetics Studies

The claim of 'lower cytotoxicity' for Cap-dependent endonuclease-IN-3 makes it a compelling candidate for comparative toxicology studies. Researchers can benchmark its safety profile against earlier, more toxic CEN inhibitors in a panel of relevant cell lines (e.g., MDCK, A549). This is a critical step in de-risking the development of new influenza antivirals and provides a quantitative basis for selecting a lead series with a potentially superior therapeutic window.

Application

Selection Property

Validation Focus

Influenza antiviral resistance profiling

Resistance‑emergence profile review

I38T substitution monitoring in cell‑based models

CEN inhibitor screening studies

Assay potency context (CEN / PA endonuclease)

Transcriptional and RNP inhibition benchmarking

Single‑dose antiviral PK/PD modeling

Half‑life and exposure profile review

Plasma concentration above EC90 threshold monitoring

Viral kinetics research

Viral load decay rate context

Log reduction and transmission modeling endpoints

• [1] Alljournals.cn. (n.d.). The endonuclease activity within the influenza virus cap-snatching process is a proven therapeutic target. View Source
• [2] WO2019141179A1 patent. (2019). Pyridone derivative, composition thereof and application thereof as anti-influenza drug. Shenzhen Chipscreen Biosciences, Ltd. View Source